![molecular formula C12H16N2O3 B1529484 tert-butyl N-{2H,3H-furo[3,2-b]pyridin-3-yl}carbamate CAS No. 1803595-42-7](/img/structure/B1529484.png)
tert-butyl N-{2H,3H-furo[3,2-b]pyridin-3-yl}carbamate
Overview
Description
Molecular Structure Analysis
The molecular structure of “tert-butyl N-{2H,3H-furo[3,2-b]pyridin-3-yl}carbamate” consists of a furo[3,2-b]pyridine core, which is a bicyclic system containing a furan ring fused with a pyridine ring. The compound also contains a carbamate group, which is an ester derived from carbamic acid .Scientific Research Applications
Control of Site of Lithiation
One application involves the control of the site of lithiation in pyridine derivatives, which is crucial for the synthesis of substituted derivatives. Lithiation, followed by reaction with electrophiles, offers a pathway to diverse substituted products, highlighting the role of such compounds in enabling selective synthetic transformations (Smith et al., 2013).
Palladium-Catalyzed Reactions
The compound has also been used in palladium-catalyzed three-component reactions, demonstrating its utility in switchable synthesis processes. These reactions afford a versatile method for creating complex molecules, including pyrroles and bicyclic analogues, showcasing the compound's application in the development of novel synthetic methodologies (Qiu, Wang, & Zhu, 2017).
Photoredox-Catalyzed Cascades
Moreover, it serves as a precursor in photoredox-catalyzed cascade reactions. This application exemplifies its role in photoredox chemistry, where it contributes to the development of novel pathways for assembling complex structures, such as 3-aminochromones, under mild conditions (Wang et al., 2022).
Enhancing Reductive Cleavage
The research also explores its utility in enhancing the reductive cleavage of aromatic carboxamides, presenting an efficient method for the cleavage of C(O)-N bonds under mild conditions. This application underlines the importance of such compounds in facilitating reductive cleavage reactions, offering a straightforward route to Boc-protected amines (Ragnarsson et al., 2001).
Inhibition of Tumor Growth and Metastasis
In the field of medicinal chemistry, derivatives of the core structure have been investigated for their potential in inhibiting tumor growth and metastasis. This highlights the compound's relevance in the development of therapeutic agents, particularly as inhibitors of topoisomerases, which are critical for DNA replication and cell division (Kwon et al., 2015).
Mechanism of Action
Target of Action
The primary targets of tert-butyl N-{2H,3H-furo[3,2-b]pyridin-3-yl}carbamate are currently unknown. This compound is relatively new and research is ongoing to identify its specific targets and their roles .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound . These factors can include temperature, pH, and the presence of other compounds.
Biochemical Analysis
Biochemical Properties
tert-Butyl N-{2H,3H-furo[3,2-b]pyridin-3-yl}carbamate: plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It has been observed to interact with enzymes involved in metabolic pathways, potentially acting as an inhibitor or activator depending on the context. The compound’s interactions with proteins can lead to changes in their conformation and function, affecting cellular processes .
Cellular Effects
The effects of This compound on cells are diverse and depend on the cell type and concentration used. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound may modulate signaling pathways by binding to specific receptors or enzymes, leading to altered gene expression and metabolic activity . These changes can result in various cellular responses, including proliferation, differentiation, or apoptosis.
Molecular Mechanism
At the molecular level, This compound exerts its effects through specific binding interactions with biomolecules. It can bind to enzymes, either inhibiting or activating them, which in turn affects downstream biochemical pathways. Additionally, the compound may influence gene expression by interacting with transcription factors or other regulatory proteins . These molecular interactions are crucial for understanding the compound’s overall impact on cellular function.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of This compound can change over time. The compound’s stability and degradation are important factors to consider, as they can influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions, but may degrade over time, leading to changes in its biochemical activity . Long-term exposure to the compound in in vitro or in vivo studies can provide insights into its potential therapeutic or toxic effects.
Dosage Effects in Animal Models
The effects of This compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulating specific biochemical pathways without causing significant toxicity. At higher doses, it may lead to adverse effects, including toxicity and disruption of normal cellular function . Understanding the dosage-dependent effects is crucial for determining the compound’s therapeutic potential and safety profile.
Metabolic Pathways
This compound: is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. The compound’s interactions with these enzymes can lead to changes in metabolic activity, affecting the overall cellular metabolism . These interactions are essential for understanding how the compound influences biochemical processes at the cellular level.
Transport and Distribution
The transport and distribution of This compound within cells and tissues are critical for its biological activity. The compound may interact with specific transporters or binding proteins that facilitate its movement across cellular membranes and its accumulation in certain tissues . These interactions can influence the compound’s localization and its overall effects on cellular function.
Subcellular Localization
The subcellular localization of This compound is important for its activity and function. The compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications
Properties
IUPAC Name |
tert-butyl N-(2,3-dihydrofuro[3,2-b]pyridin-3-yl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3/c1-12(2,3)17-11(15)14-8-7-16-9-5-4-6-13-10(8)9/h4-6,8H,7H2,1-3H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMMKQDVFOHNLQU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1COC2=C1N=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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